[4-(2-Methylphenyl)-1-piperazinyl]acetonitrile

• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 2-[4-(2-methylphenyl)piperazin-1-yl]acetonitrile
• InChI: InChI=1S/C13H17N3/c1-12-4-2-3-5-13(12)16-10-8-15(7-6-14)9-11-16/h2-5H,7-11H2,1H3
• InChI Key: NVGNESCSTKCRMD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)CC#N

Description

[4-(2-Methylphenyl)-1-piperazinyl]acetonitrile, also known as MPAC, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of [4-(2-Methylphenyl)-1-piperazinyl]acetonitrile is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. These actions may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
[4-(2-Methylphenyl)-1-piperazinyl]acetonitrile has been found to affect a variety of neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It has also been shown to have anti-inflammatory effects and to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is important for neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of [4-(2-Methylphenyl)-1-piperazinyl]acetonitrile is its relatively low toxicity, making it a safer option for research studies. However, its effects may vary depending on the species and strain of animal used, as well as the dose and route of administration.

Future Directions

There are several areas of research that could be explored further with [4-(2-Methylphenyl)-1-piperazinyl]acetonitrile. These include investigating its potential use in treating other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, further studies could explore the mechanisms underlying its effects on neurotransmitter systems and BDNF levels. Finally, research could be done to optimize the synthesis and formulation of [4-(2-Methylphenyl)-1-piperazinyl]acetonitrile for use in clinical trials.

Synthesis Methods

[4-(2-Methylphenyl)-1-piperazinyl]acetonitrile can be synthesized through a multi-step process, starting with the reaction of 2-methylphenylamine with acetic anhydride to form N-acetyl-2-methylphenylamine. This intermediate is then reacted with piperazine to form the desired product, [4-(2-Methylphenyl)-1-piperazinyl]acetonitrile.

Scientific Research Applications

[4-(2-Methylphenyl)-1-piperazinyl]acetonitrile has been studied for its potential use in treating a variety of conditions, including anxiety, depression, and schizophrenia. It has been found to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in a rat model of schizophrenia.